Cas no 90434-01-8 (3-iodo-N-methylBenzamide)

3-iodo-N-methylBenzamide structure
3-iodo-N-methylBenzamide structure
Product Name:3-iodo-N-methylBenzamide
CAS No:90434-01-8
MF:C8H8INO
MW:261.059694290161
MDL:MFCD02859818
CID:2113664
PubChem ID:3384366
Update Time:2025-08-05

3-iodo-N-methylBenzamide Chemical and Physical Properties

Names and Identifiers

    • 3-iodo-N-methylBenzamide
    • 3-Iodo-N-methylbenzamide (ACI)
    • Benzamide, m-iodo-N-methyl- (7CI)
    • 3-Iodo-N-methyl-benzamide
    • D83084
    • STK086474
    • NCGC00327035-01
    • CS-0151052
    • 90434-01-8
    • AKOS003280946
    • AB01322165-02
    • 3-iodo-N-methylbenzenamide
    • SCHEMBL2290042
    • BS-18226
    • DA-23501
    • CJOMJVXNBHDPFJ-UHFFFAOYSA-N
    • MFCD02859818
    • MDL: MFCD02859818
    • Inchi: 1S/C8H8INO/c1-10-8(11)6-3-2-4-7(9)5-6/h2-5H,1H3,(H,10,11)
    • InChI Key: CJOMJVXNBHDPFJ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(I)C=CC=1)NC

Computed Properties

  • Exact Mass: 260.96506g/mol
  • Monoisotopic Mass: 260.96506g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 342.3±25.0 °C at 760 mmHg
  • Flash Point: 160.8±23.2 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-iodo-N-methylBenzamide Security Information

3-iodo-N-methylBenzamide Pricemore >>

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3-iodo-N-methylBenzamide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Thionyl chloride ;  18 h, rt
1.2 Solvents: Water ;  16 h, 10 °C → rt
Reference
Synthesis and redistribution reactions of asymmetric σ-arylplatinum(II) complexes containing 4,7-phenanthroline
Gallasch, David P.; Woodhouse, Susan L.; Rendina, Louis M., Journal of Organometallic Chemistry, 2004, 689(7), 1288-1294

Production Method 2

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ;  20 min, rt
1.2 30 min, rt
Reference
Optimization of 4,6-Disubstituted Pyrido[3,2-d]pyrimidines as Dual MNK/PIM Inhibitors to Inhibit Leukemia Cell Growth
Han, Yu; Zhang, Huimin; Wang, Shuxiang; Li, Bo; Xing, Kun; et al, Journal of Medicinal Chemistry, 2021, 64(18), 13719-13735

Production Method 3

Reaction Conditions
1.1 Catalysts: Zirconium oxychloride octahydrate ;  15 min
Reference
Zirconyl chloride: an efficient, water-tolerant, and reusable catalyst for the synthesis of N-methylamides
Talukdar, Dhrubajyoti; Saikia, Lakhinath; Thakur, Ashim Jyoti, Synlett, 2011, (11), 1597-1601

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium iodide ,  Oxygen Catalysts: 1,10-Phenanthroline ,  Copper oxide (Cu2O) Solvents: Methanol ,  Water ;  rt; 1 h, 80 °C; 80 °C → rt
Reference
Sterically controlled iodination of arenes via iridium-catalyzed C-H borylation
Partridge, Benjamin M.; Hartwig, John F., Organic Letters, 2013, 15(1), 140-143

Production Method 5

Reaction Conditions
1.1 Reagents: Triethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  12 h, rt
Reference
Iridium-catalyzed, ligand-controlled directed alkynylation and alkenylation of arenes with terminal alkynes
Sun, Xin; Zhao, Wei; Li, Bi-Jie, Chemical Communications (Cambridge, 2020, 56(8), 1298-1301

3-iodo-N-methylBenzamide Raw materials

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